Cas no 1987033-15-7 (N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride)

• Product Name: N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride
• CAS No: 1987033-15-7
• MF: C₁₂H₁₉ClN₄O
• MW: 270.758461236954
• CID: 5221586
• Update Time: 2025-10-25

N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride

• Inchi： 1S/C12H18N4O.ClH/c1-15(2)12(17)10-4-3-5-14-11(10)16-8-6-13-7-9-16;/h3-5,13H,6-9H2,1-2H3;1H
• InChI Key： YRPLJKUUYNCGQS-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=C(N2CCNCC2)N=CC=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride

N,N-Dimethyl-2-(Piperazin-1-Yl)Nicotinamide Hydrochloride: A Comprehensive Overview

N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride, also known by its CAS number 1987033-15-7, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of nicotinamide, a well-known precursor to nicotinamide adenine dinucleotide (NAD+), and incorporates a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The presence of the piperazine group and the dimethyl substitution on the nitrogen atoms introduces unique chemical properties that make this compound a promising candidate for various applications in drug discovery and development.

The structure of N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride is characterized by its nicotinamide backbone, which is connected to a piperazine ring via a methylene group. The dimethylation of the piperazine nitrogen atoms not only enhances the compound's stability but also modulates its pharmacokinetic properties, making it more suitable for therapeutic use. Recent studies have highlighted the potential of this compound as a modulator of cellular energy metabolism, particularly through its interaction with sirtuin enzymes, which are involved in aging and age-related diseases.

One of the most exciting developments involving N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride is its role in targeting mitochondrial dysfunction. Mitochondria are the powerhouse of cells, and their dysfunction has been implicated in numerous diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can enhance mitochondrial respiration and protect against oxidative stress, suggesting its potential as a therapeutic agent for these conditions.

In addition to its mitochondrial-targeting properties, N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride has shown promise in modulating inflammation. Chronic inflammation is a hallmark of many diseases, including cardiovascular diseases, cancer, and autoimmune disorders. By inhibiting pro-inflammatory pathways and promoting anti-inflammatory responses, this compound may offer a novel approach to managing these conditions. Recent research has explored its effects on macrophage polarization and cytokine production, providing insights into its potential therapeutic applications.

The synthesis of N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride involves a multi-step process that begins with the preparation of nicotinamide derivatives. The introduction of the piperazine ring and subsequent dimethylation are critical steps that ensure the compound's bioavailability and efficacy. Advances in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable for large-scale production.

From a pharmacological perspective, N,N-Dimethyl-2-(piperazin-1-yl)nicotinamide hydrochloride exhibits favorable pharmacokinetic properties, including good absorption, moderate clearance, and an extended half-life. These characteristics make it an attractive candidate for oral administration in chronic disease settings. Clinical trials are currently underway to evaluate its safety and efficacy in patients with metabolic disorders and neurodegenerative diseases.

In conclusion, N,N-Dimethyl-2-(piperazin-1-yliynicotine amide hydrochloride), with its unique chemical structure and diverse biological activities, represents a significant advancement in the field of medicinal chemistry. Its potential applications span across multiple therapeutic areas, from mitochondrial dysfunction to inflammation modulation. As research continues to uncover its full potential, this compound holds great promise for developing innovative treatments for some of the most challenging diseases facing humanity today.